6-Fluoro-9-benzylpurine
Overview
Description
6-Fluoro-9-benzylpurine is a fluorinated purine derivative . Fluorinated purines and related nucleosides exhibit a diverse range of biological activities . The presence of a single fluoro or trifluoromethyl group at the 2-, 6-, or 8-position of a purine or purine nucleoside, or combinations of multiple substitutions at these positions, can confer advantageous changes to physicochemical, metabolic and biological properties .
Chemical Reactions Analysis
Fluorinated purines have been shown to undergo a range of nucleophilic displacements, making them useful as synthetic intermediates for medicinal chemistry and reagents for chemical biology studies . The reactions of fluorinated purines are also summarised .Scientific Research Applications
Radiopharmaceutical Potential
6-Fluoro-9-benzylpurine has been explored as a potential brain-scanning agent. The preparation of [18F]-6-fluoro-9-benzylpurine (I) was described, highlighting its stability and significant uptake in the brain of mice, indicating its potential as a radiopharmaceutical for positron computed tomography (Irie et al., 1982).
Antimycobacterial Effects
A study revealed that 9-benzylpurines, including derivatives with substituents like 6-fluoro, exhibit high inhibitory activity against Mycobacterium tuberculosis. Particularly, those with phenylethynyl, trans-styryl, or aryl substituents in the 6-position showed significant antimycobacterial effects (Bakkestuen et al., 2000).
Antirhinoviral Activity
Research into 6-(3-fluoroanilino)-9-(substituted-benzyl)-2-trifluoromethylpurines, a related class, showed antirhinovirus activity. These compounds, synthesized through various methods, were effective against rhinovirus serotype 1B, suggesting a potential therapeutic avenue for rhinovirus infections (Kelley et al., 1990).
Synthesis and Selectivity for Antituberculosis
The synthesis of 6-arylpurines, including 9-benzyl-2-chloro-6-(2-furyl)purine, demonstrated low cytotoxicity and activity against drug-resistant strains of M. tuberculosis. This indicates the selectivity and potential of such compounds in antituberculosis therapy (Gundersen et al., 2002).
Drug Likeness and In Silico Predictions
In silico studies on 9-benzyl-6-(furan-2-yl)-2-(N,N dimethylamino)-9H-purine compounds, closely related to 6-Fluoro-9-benzylpurine, have shown good drug likeness properties, indicating potential oral activity. This highlights the importance of computational methods in screening novel compounds for medicinal purposes (Singh et al., 2022).
Mechanism of Action
While the specific mechanism of action for 6-Fluoro-9-benzylpurine is not mentioned, fluorinated purines in general have been shown to exhibit a diverse range of biological activities . The presence of a single fluoro or trifluoromethyl group at the 2-, 6-, or 8-position of a purine or purine nucleoside can confer advantageous changes to physicochemical, metabolic and biological properties .
Safety and Hazards
Future Directions
properties
IUPAC Name |
9-benzyl-6-fluoropurine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9FN4/c13-11-10-12(15-7-14-11)17(8-16-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPTPECWDHXUJNC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=NC3=C2N=CN=C3F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9FN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60204148 | |
Record name | 6-Fluoro-9-benzylpurine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60204148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-9-benzylpurine | |
CAS RN |
1545-97-7, 55600-75-4 | |
Record name | 6-Fluoro-9-(phenylmethyl)-9H-purine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1545-97-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Fluoro-9-benzylpurine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055600754 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Fluoro-9-benzylpurine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60204148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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